Cas no 850568-24-0 (Methyl (4-Boronobenzoylamino)Acetate)

Methyl (4-Boronobenzoylamino)Acetate is a boronic acid derivative with the molecular formula C₁₀H₁₂BNO₄. This compound features a boronate ester functional group, making it valuable in Suzuki-Miyaura cross-coupling reactions for constructing biaryl structures in organic synthesis. The methyl ester moiety enhances solubility in organic solvents, facilitating handling and reactivity. Its boronic acid component allows for selective transformations, particularly in medicinal chemistry and materials science applications. The compound’s stability under mild conditions and compatibility with diverse reaction environments make it a versatile intermediate. Care should be taken to store it under inert conditions to prevent hydrolysis of the boronate ester.
Methyl (4-Boronobenzoylamino)Acetate structure
850568-24-0 structure
Product Name:Methyl (4-Boronobenzoylamino)Acetate
CAS No:850568-24-0
MF:C10H12BNO5
MW:237.016983032227
MDL:MFCD04115681
CID:719821
PubChem ID:3276858
Update Time:2025-11-02

Methyl (4-Boronobenzoylamino)Acetate Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Oxopiperidin-1-ylcarbonyl)benzeneboronic acid
    • Methyl (4-Boronobenzoylamino)Acetate
    • 4-(Methoxycarbonylmethylcarbamoyl)benzeneboronic acid
    • [4-[(2-methoxy-2-oxoethyl)carbamoyl]phenyl]boronic acid
    • Glycine,N-(4-boronobenzoyl)-, 1-methyl ester
    • OR4020
    • 850568-24-0
    • DTXSID20390950
    • A12889
    • (4-((2-Methoxy-2-oxoethyl)carbamoyl)phenyl)boronicacid
    • 4-[(2-methoxy-2-oxoethyl)carbamoyl]phenylboronic acid
    • AB20382
    • 4-[(2-METHOXY-ETHOXY)AMINOCARBONYL]BENZENEBORONIC ACID
    • {4-[(2-methoxy-2-oxoethyl)carbamoyl]phenyl}boronic acid
    • CS-0176105
    • 4-(2-METHOXY-2-OXOETHYLCARBAMOYL)PHENYLBORONIC ACID
    • AKOS015833673
    • AS-55687
    • MFCD04115681
    • (4-((2-Methoxy-2-oxoethyl)carbamoyl)phenyl)boronic acid
    • MDL: MFCD04115681
    • Inchi: 1S/C10H12BNO5/c1-17-9(13)6-12-10(14)7-2-4-8(5-3-7)11(15)16/h2-5,15-16H,6H2,1H3,(H,12,14)
    • InChI Key: YKJICAYIUOGMGH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(B(O)O)=CC=1)NCC(=O)OC

Computed Properties

  • Exact Mass: 237.08100
  • Monoisotopic Mass: 237.0808526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • Melting Point: 124-130°C
  • PSA: 95.86000
  • LogP: -1.33990

Methyl (4-Boronobenzoylamino)Acetate Security Information

Methyl (4-Boronobenzoylamino)Acetate Pricemore >>

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